6-{2-[2-(allyloxy)-3-methoxyphenyl]vinyl}-5-nitro-2,4(1H,3H)-pyrimidinedione

• IUPAC Name: 6-[(E)-2-(3-methoxy-2-prop-2-enoxyphenyl)ethenyl]-5-nitro-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C16H15N3O6/c1-3-9-25-14-10(5-4-6-12(14)24-2)7-8-11-13(19(22)23)15(20)18-16(21)17-11/h3-8H,1,9H2,2H3,(H2,17,18,20,21)/b8-7+
• InChI Key: QHGMJAWNONNEEV-BQYQJAHWSA-N
• Canonical SMILES: COC1=CC=CC(=C1OCC=C)C=CC2=C(C(=O)NC(=O)N2)[N+](=O)[O-]
• Isomeric SMILES: COC1=CC=CC(=C1OCC=C)/C=C/C2=C(C(=O)NC(=O)N2)[N+](=O)[O-]
• Molecular Formula: C16H15N3O6
• Molecular Weight: 345.31 g/mol

Description

This chemical compound belongs to the class of pyrimidinediones, known for their diverse chemical and biological properties. Its structure suggests potential for pharmaceutical applications, given the presence of a nitro group and a methoxyphenyl vinyl derivative.

Synthesis Analysis

The synthesis of related pyrimidinediones often involves the condensation of suitable precursors, such as aldehydes, with urea or thiourea, followed by subsequent functionalization. For example, a method for synthesizing annulated pyrimidinediones involves hydrazone formation, oxidation, and catalyzed transformations leading to various bicyclic derivatives (Zhang et al., 2008).

Molecular Structure Analysis

The molecular structure of pyrimidinediones, including the target compound, typically features planar arrangements facilitating intermolecular interactions. These structures can be analyzed using X-ray crystallography to determine the orientation of substituents and overall molecular conformation (Low et al., 1994).

Chemical Reactions and Properties

Pyrimidinediones undergo various chemical reactions, including cycloadditions, Michael-type reactions, and transformations leading to the formation of novel bicyclic structures. These reactions are influenced by the nature of substituents and reaction conditions, offering a route to diversify the chemical structure and properties of the compound (Walsh & Wamhoff, 1989).